Cas no 2228766-97-8 (2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine)

• Product Name: 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine
• CAS No: 2228766-97-8
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6443146
• PubChem ID: 165683571
• Update Time: 2025-10-31

2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine
• 2228766-97-8
• EN300-1772431
• [2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl](methyl)amine

• Inchi： 1S/C12H17NO3/c1-13-4-3-9-7-10(14-2)12-11(8-9)15-5-6-16-12/h7-8,13H,3-6H2,1-2H3
• InChI Key： FTJDYRLMGHDEJT-UHFFFAOYSA-N
• SMILES： O1CCOC2C(=CC(=CC1=2)CCNC)OC

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.7Ų

Additional information on 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine

Introduction to 2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine (CAS No. 2228766-97-8)

2-(8-Methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine, with the CAS number 2228766-97-8, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of amines and features a complex aromatic ring system combined with an aliphatic chain. The presence of the methoxy group and the benzodioxin ring system imparts specific chemical and biological properties that make it a subject of interest for researchers and pharmaceutical companies alike.

The molecular formula of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine is C₁₃H₁₇NO₃, and its molecular weight is approximately 235.27 g/mol. The compound is characterized by its high solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental settings. Its physical properties, including melting point, boiling point, and refractive index, are crucial for understanding its behavior in different environments.

In terms of chemical reactivity, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine exhibits interesting behavior due to the presence of the amine functional group. Amines are known for their basicity and nucleophilicity, which can be exploited in synthetic chemistry to form new compounds through reactions such as N-alkylation and N-acetylation. Additionally, the methoxy group on the benzodioxin ring can participate in various substitution reactions, further expanding the synthetic potential of this compound.

The biological activity of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine has been a focus of recent research. Studies have shown that this compound can interact with specific receptors in the central nervous system (CNS), making it a potential candidate for the development of new therapeutic agents. For instance, preliminary studies have indicated that it may have neuroprotective effects by modulating certain signaling pathways involved in neurodegeneration. This property could be particularly valuable in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its potential therapeutic applications, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine has also been investigated for its role in cellular signaling pathways. Research has demonstrated that it can influence the activity of certain enzymes and proteins involved in cell proliferation and apoptosis. These findings suggest that the compound may have broader applications in areas such as cancer research and drug discovery.

In the context of drug development, the pharmacokinetic properties of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine are crucial for assessing its suitability as a therapeutic agent. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. For example, it is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, which are desirable characteristics for an oral medication. Additionally, its low toxicity profile makes it a promising candidate for further clinical evaluation.

The synthesis of 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine has been optimized through various methods to improve yield and purity. Common synthetic routes involve multi-step processes that include the formation of the benzodioxin ring system followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound on a larger scale.

In conclusion, 2-(8-methoxy-2,3-dihydro-1,4-benzodioxin-6-yl)ethyl(methyl)amine (CAS No. 2228766-97-8) is a multifaceted compound with significant potential in both basic research and applied fields such as pharmacology and drug development. Its unique chemical structure and biological activity make it an exciting subject for ongoing investigation. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing novel therapeutic strategies.